Cas no 1461705-07-6 (1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole
• CAS No: 1461705-07-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5577167
• PubChem ID: 75480609
• Update Time: 2025-06-13

1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole
• 1H-Pyrazole, 1-cyclohexyl-4-methyl-3-nitro-

• Inchi： 1S/C10H15N3O2/c1-8-7-12(11-10(8)13(14)15)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3
• InChI Key： UYKOXNGBXUDDLM-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C=C(C)C([N+]([O-])=O)=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 348.2±22.0 °C(Predicted)
• pka: -1.25±0.12(Predicted)

Additional information on 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-Cyclohexyl-4-methyl-3-nitro-1H-pyrazole (CAS No. 1461705-07-6)

1-Cyclohexyl-4-methyl-3-nitro-1H-pyrazole (CAS No. 1461705-07-6) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a cyclohexyl group, a methyl substituent, and a nitro functional group, which contribute to its distinct chemical and physical properties. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and advanced material synthesis.

The growing demand for nitro-substituted pyrazoles like 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole is driven by their versatility in medicinal chemistry. Recent studies highlight their role as intermediates in the development of anti-inflammatory, antimicrobial, and anticancer agents. For instance, the nitro group in such compounds can be reduced to amines, enabling further derivatization for targeted drug design. This aligns with the current trend in AI-driven drug discovery, where fragment-based approaches rely on structurally diverse scaffolds like pyrazole derivatives to optimize bioactivity.

From a synthetic chemistry perspective, CAS No. 1461705-07-6 exemplifies the importance of regioselective functionalization in heterocyclic systems. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the pyrazole ring creates a polarized environment, facilitating selective reactions at specific positions. This property is particularly valuable for researchers exploring green chemistry methodologies, as it reduces the need for harsh reagents and minimizes byproduct formation—a key concern in sustainable manufacturing.

In material science, 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole has garnered attention for its potential in designing high-energy materials and coordination polymers. The nitropyrazole moiety can act as a ligand for metal ions, forming complexes with applications in catalysis or luminescent materials. This resonates with the rising interest in metal-organic frameworks (MOFs), where tailored organic linkers are essential for tuning porosity and functionality.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are frequently searched topics among chemists. The cyclohexyl group introduces conformational flexibility, making dynamic NMR studies particularly insightful for understanding its behavior in solution. Such data is critical for quality control in industrial settings, where batch-to-batch consistency is paramount.

Environmental and safety profiles of nitro-containing compounds like 1461705-07-6 are another area of active research. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in literature—addressing common queries about laboratory safety and compound storage. Recent innovations in biodegradable chemical design also explore modifications to pyrazole structures to enhance environmental compatibility.

The commercial availability of 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole through specialty chemical suppliers has expanded its accessibility for academic and industrial researchers. Procurement trends show increased interest from pharmaceutical companies engaged in parallel synthesis and combinatorial chemistry, where such building blocks accelerate library development for high-throughput screening.

Future directions for this compound may involve its integration into photopharmacology systems—a cutting-edge field combining light-sensitive moieties with bioactive molecules. The nitro group's potential for photoreduction could enable spatiotemporal control of drug activity, a hot topic in precision medicine research. Additionally, computational studies using molecular docking and QSAR modeling continue to predict new applications by analyzing its interactions with biological targets.

In summary, 1-cyclohexyl-4-methyl-3-nitro-1H-pyrazole (CAS No. 1461705-07-6) represents a multifaceted compound bridging multiple scientific disciplines. Its structural features align with contemporary research priorities in drug discovery, sustainable chemistry, and advanced materials, making it a compelling subject for ongoing investigation. As synthetic methodologies evolve and analytical tools advance, the full potential of this nitropyrazole derivative is yet to be realized.